Cas no 1980063-94-2 (Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate
• CAS No: 1980063-94-2
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 4632573
• Update Time: 2025-11-01

Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C10H12N2O2S/c1-14-7(13)6-2-15-8(12-6)9-3-10(11,4-9)5-9/h2H,3-5,11H2,1H3
• InChI Key： CFYFWXYCDAFFJS-UHFFFAOYSA-N
• SMILES： S1C=C(C(OC)=O)N=C1C12CC(N)(C1)C2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 336.8±42.0 °C at 760 mmHg
• Flash Point: 157.5±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate

Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate (CAS No. 1980063-94-2): An Emerging Compound in Medicinal Chemistry

Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate (CAS No. 1980063-94-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The core structure of Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate features a bicyclo[1.1.1]pentane moiety, which is a highly strained and rigid cyclic system. This moiety imparts unique conformational properties to the molecule, making it an attractive scaffold for drug design and development. The presence of the amino group in the bicyclo[1.1.1]pentane ring further enhances the compound's reactivity and potential for forming hydrogen bonds with biological targets.

Recent studies have explored the biological activities of Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate. One notable area of research is its potential as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and membrane integrity.

In addition to its antimicrobial properties, Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate has shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (2023) found that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer activity is attributed to its ability to induce apoptosis and inhibit angiogenesis, key processes in tumor progression.

The pharmacokinetic profile of Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate has also been investigated to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo, suggesting that it could be developed into an orally administered drug. However, further studies are needed to optimize its pharmacokinetic properties and evaluate its safety profile.

Synthetic methods for the preparation of Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate have been reported in several scientific journals. One efficient route involves the reaction of 2-chloroacetyl chloride with 3-amino-bicyclo[1.1.1]pentane followed by cyclization with thiourea and methylation with methyl iodide. This synthetic pathway provides high yields and purity, making it suitable for large-scale production.

The potential applications of Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate extend beyond its direct therapeutic uses. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities or improved pharmacological properties. For instance, researchers at the University of California (2024) have used this compound as a starting material to develop novel antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2.

In conclusion, Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-thiazole-4-carboxylate (CAS No. 1980063-94-2) represents a promising lead compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.